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Compound of Interest

Compound Name: Methyl 5-O-feruloylquinate

Cat. No.: B3028065

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds. This guide provides
essential, immediate safety and logistical information for handling Methyl 5-O-feruloylquinate,
including detailed operational and disposal plans to foster a secure research environment.

Hazard Identification and Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Methyl 5-O-feruloylquinate is not readily
available, data from structurally similar compounds, such as Methyl 4-O-feruloylquinate and
other phenolic compounds, indicate potential hazards. These may include skin irritation,
serious eye irritation, and respiratory irritation.[1][2] Therefore, a cautious approach and the use
of appropriate personal protective equipment are crucial.

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following table summarizes the recommended PPE for handling Methyl 5-O-feruloylquinate.
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PPE Category Recommended Equipment

Chemical splash goggles or safety glasses
meeting ANSI Z.87.1 standards are mandatory.
Eye and Face Protection [3] A face shield should be worn over safety

glasses when there is a risk of splashing.[3][4]

[5]

Chemical-resistant gloves, such as nitrile or
neoprene, should be worn.[3][4][5] It is

Hand Protection advisable to double-glove for added protection.
[5] Gloves should be inspected before use and

changed immediately if contaminated.[6][7]

A fully buttoned lab coat is required.[5] For tasks
with a higher splash potential, a chemical-

Body Protection resistant apron over the lab coat is
recommended.[4][5] Long pants and closed-toe

shoes are mandatory.[5][8]

Work should be conducted in a well-ventilated
area, preferably within a certified chemical fume

Respiratory Protection hood.[4][5] If dust or aerosols are generated, a
NIOSH-approved respirator may be necessary.
[31[9][10]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol minimizes the risk of exposure and ensures the
integrity of the experiment.

1. Preparation and Engineering Controls:

» Before handling, ensure that a safety shower and eyewash station are readily accessible and
have been recently certified.[4]
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e Conduct all work with Methyl 5-O-feruloylquinate within a properly functioning and certified
laboratory fume hood.[4][5]

2. Weighing and Solution Preparation:

* When weighing the solid compound, perform the task in a fume hood to avoid inhalation of
any airborne particles.

o Use appropriate tools (e.g., spatulas, weigh boats) and handle them carefully to prevent
generating dust.

e When preparing solutions, add the solid to the solvent slowly to avoid splashing.

3. During the Experiment:

o Keep all containers with Methyl 5-O-feruloylquinate tightly closed when not in use.[4][11]
e Avoid contact with skin and eyes.[7]

e Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.[4][7]

4. Spill Management:
 In the event of a spill, evacuate the immediate area.

o Wearing the appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite or sand.[1][11]

e Collect the absorbed material into a sealed, labeled hazardous waste container.[1]
e Clean the spill area thoroughly.

Disposal Plan: Safe Waste Management

Proper disposal of chemical waste is critical to protect personnel and the environment.

1. Waste Segregation and Collection:
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All solid waste contaminated with Methyl 5-O-feruloylquinate, including weigh boats,
pipette tips, and gloves, must be collected in a dedicated, clearly labeled hazardous waste
container.[1]

Liquid waste containing the compound should be collected in a separate, sealed, and
appropriately labeled hazardous waste container.[1] Do not mix with other waste streams
unless compatibility is confirmed.[1][12]

. Container Management:

Waste containers should be kept closed when not in use and stored in a designated, well-
ventilated waste accumulation area.[1]

. Final Disposal:

Arrange for the disposal of hazardous waste through a licensed professional waste disposal
service.[1]

Do not dispose of Methyl 5-O-feruloylquinate down the drain or in the regular trash, as this
can lead to environmental contamination.[1]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Methyl 5-O-
feruloylquinate, from preparation to disposal.
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Caption: Workflow for the safe handling and disposal of Methyl 5-O-feruloylquinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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